[[2S,(+)]-5-[2-(3-Furanyl)ethyl]-1,2,3,4,4a,7,8,8aα-octahydro-1,1,4aβ,6-tetramethylnaphthalene-2β-yl
[[2S,(+)]-5-[2-(3-Furanyl)ethyl]-1,2,3,4,4a,7,8,8aα-octahydro-1,1,4aβ,6-tetramethylnaphthalene-2β-yl
Brand Name:
Vulcanchem
CAS No.:
100414-78-6
VCID:
VC0033893
InChI:
InChI=1S/C32H50O12/c1-16-5-8-21-31(2,3)22(9-11-32(21,4)18(16)7-6-17-10-12-40-15-17)43-30-28(26(38)24(36)20(14-34)42-30)44-29-27(39)25(37)23(35)19(13-33)41-29/h10,12,15,19-30,33-39H,5-9,11,13-14H2,1-4H3/t19-,20-,21+,22+,23-,24-,25+,26+,27-,28-,29+,30+,32-/m1/s1
SMILES:
CC1=C(C2(CCC(C(C2CC1)(C)C)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)O)O)C)CCC5=COC=C5
Molecular Formula:
C32H50O12
Molecular Weight:
626.7 g/mol
[[2S,(+)]-5-[2-(3-Furanyl)ethyl]-1,2,3,4,4a,7,8,8aα-octahydro-1,1,4aβ,6-tetramethylnaphthalene-2β-yl
CAS No.: 100414-78-6
Main Products
VCID: VC0033893
Molecular Formula: C32H50O12
Molecular Weight: 626.7 g/mol
![[[2S,(+)]-5-[2-(3-Furanyl)ethyl]-1,2,3,4,4a,7,8,8aα-octahydro-1,1,4aβ,6-tetramethylnaphthalene-2β-yl - 100414-78-6](/images/no_structure.jpg)
| CAS No. | 100414-78-6 |
|---|---|
| Product Name | [[2S,(+)]-5-[2-(3-Furanyl)ethyl]-1,2,3,4,4a,7,8,8aα-octahydro-1,1,4aβ,6-tetramethylnaphthalene-2β-yl |
| Molecular Formula | C32H50O12 |
| Molecular Weight | 626.7 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-2-[[(2S,4aS,8aR)-5-[2-(furan-3-yl)ethyl]-1,1,4a,6-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-2-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C32H50O12/c1-16-5-8-21-31(2,3)22(9-11-32(21,4)18(16)7-6-17-10-12-40-15-17)43-30-28(26(38)24(36)20(14-34)42-30)44-29-27(39)25(37)23(35)19(13-33)41-29/h10,12,15,19-30,33-39H,5-9,11,13-14H2,1-4H3/t19-,20-,21+,22+,23-,24-,25+,26+,27-,28-,29+,30+,32-/m1/s1 |
| Standard InChIKey | PKWXQLMEMSFVCA-CEWCVDCNSA-N |
| Isomeric SMILES | CC1=C([C@]2(CC[C@@H](C([C@@H]2CC1)(C)C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)CCC5=COC=C5 |
| SMILES | CC1=C(C2(CCC(C(C2CC1)(C)C)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)O)O)C)CCC5=COC=C5 |
| Canonical SMILES | CC1=C(C2(CCC(C(C2CC1)(C)C)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)O)O)C)CCC5=COC=C5 |
| PubChem Compound | 21636208 |
| Last Modified | Nov 11 2021 |
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